Cas no 361374-14-3 (N-(4-Bromophenyl)sulfonyl-N-methylglycine)

• Product Name: N-(4-Bromophenyl)sulfonyl-N-methylglycine
• CAS No: 361374-14-3
• MF: C₉H₁₀BrNO₄S
• MW: 308.149000644684
• MDL: MFCD02647707
• CID: 4649873
• Update Time: 2025-06-09

N-(4-Bromophenyl)sulfonyl-N-methylglycine Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(4-bromophenyl)sulfonyl]-N-methyl-
• N-[(4-Bromophenyl)sulfonyl]-N-methylglycine
• 2-(n-Methyl4-bromobenzenesulfonamido)acetic acid
• N-(4-Bromophenyl)sulfonyl-N-methylglycine

• MDL： MFCD02647707
• Inchi： 1S/C9H10BrNO4S/c1-11(6-9(12)13)16(14,15)8-4-2-7(10)3-5-8/h2-5H,6H2,1H3,(H,12,13)
• InChI Key： PEINVNOSCFNBIB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CN(S(C1=CC=C(Br)C=C1)(=O)=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(4-Bromophenyl)sulfonyl-N-methylglycine

N-(4-Bromophenyl)sulfonyl-N-methylglycine (CAS No. 361374-14-3): A Comprehensive Overview

N-(4-Bromophenyl)sulfonyl-N-methylglycine (CAS No. 361374-14-3) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, also known as Bromophenylsulfonyl-N-methylglycine, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular structure of N-(4-Bromophenyl)sulfonyl-N-methylglycine consists of a sulfonyl group attached to a 4-bromophenyl ring, with an N-methylglycine moiety. This combination endows the compound with a range of chemical properties that make it valuable for both academic research and practical applications. The bromine substituent on the phenyl ring provides a handle for further functionalization, making it an attractive starting material for the synthesis of more complex molecules.

In the realm of medicinal chemistry, N-(4-Bromophenyl)sulfonyl-N-methylglycine has been explored for its potential as a building block in the development of novel therapeutic agents. Recent studies have highlighted its utility in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a 2022 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression.

The sulfonyl group in N-(4-Bromophenyl)sulfonyl-N-methylglycine is known to enhance the water solubility and bioavailability of molecules, which are crucial factors in drug design. This property makes it particularly suitable for developing drugs that require good aqueous solubility to ensure effective delivery to target tissues. Additionally, the N-methylglycine moiety contributes to the overall stability and resistance to metabolic degradation, further enhancing its pharmaceutical potential.

In organic synthesis, N-(4-Bromophenyl)sulfonyl-N-methylglycine serves as a valuable reagent for the preparation of sulfonamides and related compounds. Sulfonamides are a class of compounds with diverse applications, including their use as antibiotics and antifungal agents. The ability to introduce a bromo substituent via this compound allows for the synthesis of brominated sulfonamides, which can be further functionalized through cross-coupling reactions to access a wide range of derivatives.

The synthetic versatility of N-(4-Bromophenyl)sulfonyl-N-methylglycine has also been leveraged in the development of new materials. For example, researchers at the University of California have utilized this compound as a monomer in the synthesis of polymer-based materials with tunable properties. These materials have shown promise in applications such as drug delivery systems and sensors due to their ability to respond to environmental stimuli.

From an environmental perspective, the synthesis and use of N-(4-Bromophenyl)sulfonyl-N-methylglycine have been optimized to minimize ecological impact. Green chemistry principles have been applied to develop more sustainable synthetic routes that reduce waste generation and energy consumption. These efforts align with the growing emphasis on sustainable practices in chemical research and industry.

In conclusion, N-(4-Bromophenyl)sulfonyl-N-methylglycine (CAS No. 361374-14-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and chemical properties make it an invaluable tool for researchers and chemists working on innovative solutions in medicinal chemistry, organic synthesis, and materials science. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological advancements.